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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the physical properties of various

butylcyclohexanone isomers, correlating their structural differences with experimentally

determined physical data. Understanding these relationships is crucial for applications in

synthetic chemistry, materials science, and drug development, where the specific conformation

and resulting physical characteristics of a molecule can significantly influence its reactivity,

bioavailability, and interaction with biological targets.

Correlation of Structure with Physical Properties
The physical properties of butylcyclohexanone isomers, such as boiling point, melting point,

and density, are intrinsically linked to their three-dimensional structures. The position of the

butyl group on the cyclohexanone ring (2-, 3-, or 4-position) and its stereochemistry (cis or

trans) dictate the conformational preferences of the molecule, which in turn influence the

strength of intermolecular forces.

The bulky tert-butyl group strongly favors an equatorial position on the cyclohexane ring to

minimize steric hindrance, specifically 1,3-diaxial interactions. This conformational locking has

significant consequences for the physical properties of the different isomers.
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4-tert-Butylcyclohexanone: In the more stable trans isomer, the tert-butyl group occupies an

equatorial position, leading to a more stable chair conformation. The cis isomer is forced into

a conformation where the tert-butyl group is axial, resulting in significant steric strain. This

difference in stability is expected to influence packing in the solid state and intermolecular

interactions in the liquid state.

2-tert-Butylcyclohexanone: The proximity of the tert-butyl group to the carbonyl group

introduces additional steric and electronic effects. The equatorial preference of the tert-butyl

group will still dominate, but the dipole moment of the molecule will be different compared to

the 4-isomer, affecting intermolecular forces.

3-tert-Butylcyclohexanone: With the tert-butyl group at the 3-position, the steric influence on

the carbonyl group is less direct than in the 2-isomer. Again, the equatorial conformation is

favored, and the overall shape and polarity of the molecule will determine its physical

properties.

Generally, isomers that can adopt a more stable, compact, and symmetrical structure tend to

have higher melting points due to more efficient crystal packing. Boiling points are influenced

by the strength of intermolecular forces, such as dipole-dipole interactions and van der Waals

forces, which are affected by the molecule's overall shape and polarity.

Quantitative Physical Properties of
Butylcyclohexanone Isomers
The following table summarizes the available quantitative data for the physical properties of 2-

tert-butylcyclohexanone, 3-tert-butylcyclohexanone, and 4-tert-butylcyclohexanone. It is

important to note that data for the separated cis and trans isomers of 2- and 3-tert-

butylcyclohexanone are not readily available in the literature. The provided data for these

isomers often represents a mixture.
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Isomer
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

2-tert-

Butylcycloh

exanone

1728-46-7 C₁₀H₁₈O 154.25

63-64 (at 4

mmHg)[1],

62.5 (at 4

mmHg)[2]

-1[1],

38.55[3][4]

0.896 (at

25 °C)[1][2]

3-tert-

Butylcycloh

exanone

936-99-2 C₁₀H₁₈O 154.25

213.3 (at

760

mmHg)[5]

[6]

Not

available
0.911[5]

4-tert-

Butylcycloh

exanone

98-53-3 C₁₀H₁₈O 154.25

113-116 (at

20 mmHg)

[7], 224-

225 (at 760

mmHg)[8]

47-50[7],

44-50[8]

0.893 (at

25 °C)

Note: The significant discrepancy in the reported melting points for 2-tert-butylcyclohexanone

may be due to differences in the isomeric composition of the samples tested.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties cited in this guide.

Boiling Point Determination (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of liquid.

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Capillary tube (sealed at one end)
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Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

Heat transfer fluid (mineral oil or silicone oil)

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is securely attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a heat transfer fluid, ensuring the sample

is fully immersed.

The side arm of the Thiele tube is gently heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.

Melting Point Determination (Capillary Method)
This method is used to determine the melting point of a solid compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Spatula

Watch glass

Procedure:

A small amount of the finely powdered, dry solid sample is introduced into the open end of a

capillary tube.

The capillary tube is tapped gently to pack the solid into the sealed end, to a height of 2-3

mm.

The loaded capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated at a controlled rate (initially rapid, then slower, about 1-2 °C per

minute, near the expected melting point).

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range. For a pure compound, this range should be narrow (0.5-2 °C).

Density Measurement (Pycnometer Method)
This method provides an accurate determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermometer

Constant temperature bath

Procedure:
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The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped

off.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.

The pycnometer is removed from the bath, dried on the outside, and weighed again.

The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,

deionized water) at the same temperature, and weighed again.

The density of the sample is calculated using the formula: Density of sample = (mass of

sample / mass of reference liquid) * density of reference liquid

Visualization of Conformational Isomers
The following diagram illustrates the relationship between the chair conformations of the cis

and trans isomers of 4-tert-butylcyclohexanone and their relative stabilities, which directly

impacts their physical properties.
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Conformational Isomers of 4-tert-Butylcyclohexanone
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Caption: Conformational stability of 4-tert-butylcyclohexanone isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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